Cas no 1261525-94-3 (2'-Methoxy-2,3,6'-trifluorobiphenyl)

• Product Name: 2'-Methoxy-2,3,6'-trifluorobiphenyl
• CAS No: 1261525-94-3
• MF: C₁₃H₉F₃O
• MW: 238.205174207687
• CID: 4991937
• Update Time: 2025-10-07

2'-Methoxy-2,3,6'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Methoxy-2,3,6'-trifluorobiphenyl
• FC1=C(C(=CC=C1)C1=C(C=CC=C1OC)F)F

• Inchi： 1S/C13H9F3O/c1-17-11-7-3-5-9(14)12(11)8-4-2-6-10(15)13(8)16/h2-7H,1H3
• InChI Key： GYXZKXATIYVSGX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C1C=CC=C(C=1F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2

Additional information on 2'-Methoxy-2,3,6'-trifluorobiphenyl

2'-Methoxy-2,3,6'-Trifluorobiphenyl (CAS No. 1261525-94-3): A Comprehensive Overview

The compound 2'-Methoxy-2,3,6'-Trifluorobiphenyl (CAS No. 1261525-94-3) is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various industries. The molecule consists of two phenyl rings connected by a single bond, with substituents at specific positions that confer distinct chemical and physical characteristics.

The biphenyl structure of this compound is notable for its ability to exhibit aromaticity, which plays a crucial role in determining its reactivity and stability. The presence of fluorine atoms at the 2, 3, and 6' positions introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. Additionally, the methoxy group at the 2' position introduces an electron-donating effect, creating a balance between electron-withdrawing and electron-donating groups that can be exploited for various applications.

Recent studies have highlighted the potential of 2'-Methoxy-2,3,6'-Trifluorobiphenyl in the development of advanced materials. For instance, researchers have explored its use as a building block for constructing organic semiconductors. The compound's ability to form ordered molecular assemblies makes it a promising candidate for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Furthermore, its unique electronic properties have been leveraged in the design of sensors and actuators for environmental monitoring.

The synthesis of 2'-Methoxy-2,3,6'-Trifluorobiphenyl involves a series of intricate chemical reactions that require precise control over reaction conditions. One common approach involves the coupling of aryl halides with methoxy-substituted fluorobenzene derivatives using palladium catalysts. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. The development of efficient synthetic routes has been a focal point of recent research efforts, driven by the increasing demand for this compound in both academic and industrial settings.

In terms of physical properties, 2'-Methoxy-2,3,6'-Trifluorobiphenyl exhibits a melting point of approximately 150°C and a boiling point around 400°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and tetrahydrofuran is moderate, which facilitates its handling during synthesis and purification processes. The compound's stability under thermal and oxidative conditions has also been extensively studied, with results indicating that it maintains structural integrity under typical operating conditions.

The application of biphenyl derivatives like 2'-Methoxy-2,3,6'-Trifluorobiphenyl extends beyond materials science into the realm of pharmaceuticals. Researchers have investigated its potential as a lead compound for drug discovery programs targeting various therapeutic areas. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. While further optimization is required to enhance its bioavailability and efficacy, these findings underscore its potential as a starting point for drug development.

Another area where 2'-Methoxy-2,3,6'-Trifluorobiphenyl has shown promise is in the field of photovoltaics. Its ability to absorb light across a broad spectrum makes it a candidate for use in dye-sensitized solar cells (DSSCs). Recent advancements in this area have focused on modifying the compound's structure to improve its light-harvesting efficiency and charge transport properties. These efforts are expected to contribute to the development of more efficient solar energy conversion systems.

In conclusion, 2'-Methoxy-2,3,6'-Trifluorobiphenyl (CAS No. 1261525-94-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique electronic properties and structural features make it an attractive target for researchers seeking to develop innovative materials and technologies. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in both academic research and industrial applications.